Phenanthridin-6-ylmethyl 6-chloropyridine-3-carboxylate
Description
Phenanthridin-6-ylmethyl 6-chloropyridine-3-carboxylate is a complex organic compound that is not widely documented. It is a combination of two distinct structures: a phenanthridinone skeleton and a 6-chloropyridine-3-carboxylate group .
Synthesis Analysis
The synthesis of phenanthridinone structures often relies on palladium catalysis, providing access to a range of functionalized phenanthridin-6(5H)-ones . Methyl 6-chloropyridine-3-carboxylate can be used to synthesize fluoro substituted 6-phenylnicotinamide, showing TRPV1 antagonist potency . It can also be used in the synthesis of retinoid x receptor (RXR) ligands .Molecular Structure Analysis
The molecular structure of Methyl 6-chloropyridine-3-carboxylate, a component of the compound , has a molecular weight of 171.58 g/mol and a molecular formula of C7H6ClNO2 . The SMILES string representation is COC(=O)c1ccc(Cl)nc1 .Physical And Chemical Properties Analysis
The physical and chemical properties of Methyl 6-chloropyridine-3-carboxylate, a component of the compound , include a melting point of 86-90 °C . The compound is a solid with a light yellow appearance .Safety And Hazards
properties
IUPAC Name |
phenanthridin-6-ylmethyl 6-chloropyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN2O2/c21-19-10-9-13(11-22-19)20(24)25-12-18-16-7-2-1-5-14(16)15-6-3-4-8-17(15)23-18/h1-11H,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGVUZNKVZOGPDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3N=C2COC(=O)C4=CN=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenanthridin-6-ylmethyl 6-chloropyridine-3-carboxylate | |
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